N-(4-((3-(3-(thiophen-2-ylmethyl)-1,2,4-oxadiazol-5-yl)azetidin-1-yl)sulfonyl)phenyl)acetamide

• IUPAC Name: N-[4-[3-[3-(thiophen-2-ylmethyl)-1,2,4-oxadiazol-5-yl]azetidin-1-yl]sulfonylphenyl]acetamide
• InChI: InChI=1S/C18H18N4O4S2/c1-12(23)19-14-4-6-16(7-5-14)28(24,25)22-10-13(11-22)18-20-17(21-26-18)9-15-3-2-8-27-15/h2-8,13H,9-11H2,1H3,(H,19,23)
• InChI Key: IKHICIPXGKRZTM-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=CC=C(C=C1)S(=O)(=O)N2CC(C2)C3=NC(=NO3)CC4=CC=CS4
• Molecular Formula: C18H18N4O4S2
• Molecular Weight: 418.5 g/mol
• CAS No.: 1351611-59-0

Description

N-(4-((3-(3-(thiophen-2-ylmethyl)-1,2,4-oxadiazol-5-yl)azetidin-1-yl)sulfonyl)phenyl)acetamide is a useful research compound. Its molecular formula is C18H18N4O4S2 and its molecular weight is 418.49. The purity is usually 95%.
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Scientific Research Applications

Pharmacological Potential

A study focused on the computational and pharmacological evaluation of heterocyclic 1,3,4-oxadiazole and pyrazole novel derivatives for their toxicity assessment, tumor inhibition, antioxidant, analgesic, and anti-inflammatory actions. Compound a3, closely related to the queried chemical structure, showed moderate inhibitory effects across all assays, indicating its potential as a lead compound in drug development for various therapeutic areas (Faheem, 2018).

Antimicrobial Evaluation

Another study on the synthesis and antimicrobial evaluation of novel azetidinones, including derivatives formed through facile condensation and cyclocondensation reactions, demonstrated significant antibacterial and antifungal activities. This suggests that derivatives within this chemical family could serve as templates for the development of new antimicrobial agents (Prajapati & Thakur, 2014).

Biological Assessment and Molecular Docking

Research into the in vitro biological assessment of 1,3,4-oxadiazole derivatives sandwiched by azinane and acetamides , supported by molecular docking and BSA binding studies, highlighted modest antibacterial potential. One compound, bearing a 2-methyl-4,5-dinitrophenyl group, was particularly active against all bacterial strains considered and showed significant enzyme inhibition, underlining the versatility and biological relevance of this compound class (Virk et al., 2023).

Hemolytic Activity

Investigations into 2,5-disubstituted 1,3,4-oxadiazole compounds for their pharmacological activities revealed that a series of derivatives exhibited antimicrobial and hemolytic activity, emphasizing the therapeutic potential and safety profile necessary for further development (Gul et al., 2017).